4-phenoxy-1-[4-(1H-1,2,4-triazol-1-yl)butanoyl]piperidine-4-carboxylic acid

• IUPAC Name: 4-phenoxy-1-[4-(1,2,4-triazol-1-yl)butanoyl]piperidine-4-carboxylic acid
• InChI: InChI=1S/C18H22N4O4/c23-16(7-4-10-22-14-19-13-20-22)21-11-8-18(9-12-21,17(24)25)26-15-5-2-1-3-6-15/h1-3,5-6,13-14H,4,7-12H2,(H,24,25)
• InChI Key: KWFCMPAEBAOCOA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1(C(=O)O)OC2=CC=CC=C2)C(=O)CCCN3C=NC=N3
• Molecular Formula: C18H22N4O4
• Molecular Weight: 358.4 g/mol

Description

4-phenoxy-1-[4-(1H-1,2,4-triazol-1-yl)butanoyl]piperidine-4-carboxylic acid is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

4-phenoxy-1-[4-(1H-1,2,4-triazol-1-yl)butanoyl]piperidine-4-carboxylic acid has been extensively studied for its potential applications in various fields of scientific research. It has been shown to exhibit antifungal, antibacterial, and antitumor activities. The compound has also been investigated for its potential use as a ligand in metal-organic frameworks and as a precursor for the synthesis of other bioactive compounds.

Mechanism of Action

The mechanism of action of 4-phenoxy-1-[4-(1H-1,2,4-triazol-1-yl)butanoyl]piperidine-4-carboxylic acid is not fully understood. However, studies have shown that the compound inhibits the growth of fungi and bacteria by interfering with their cell wall synthesis. It has also been shown to induce apoptosis in cancer cells by activating caspase-dependent pathways.
Biochemical and Physiological Effects:
Studies have shown that 4-phenoxy-1-[4-(1H-1,2,4-triazol-1-yl)butanoyl]piperidine-4-carboxylic acid exhibits low toxicity and does not cause any significant biochemical or physiological effects in vivo. However, further studies are required to fully understand the safety profile of this compound.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-phenoxy-1-[4-(1H-1,2,4-triazol-1-yl)butanoyl]piperidine-4-carboxylic acid in lab experiments is its high purity and stability. The compound is also readily available and relatively easy to synthesize. However, the limitations of using this compound include its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the research and development of 4-phenoxy-1-[4-(1H-1,2,4-triazol-1-yl)butanoyl]piperidine-4-carboxylic acid. These include:
1. Investigating the compound's potential as a therapeutic agent for the treatment of fungal, bacterial, and cancerous diseases.
2. Studying the compound's interactions with metal ions and its potential use as a ligand in metal-organic frameworks.
3. Developing new synthetic methods for the compound and its derivatives.
4. Investigating the compound's potential as a precursor for the synthesis of other bioactive compounds.
5. Studying the compound's safety profile and potential toxicity in vivo.
Conclusion:
In conclusion, 4-phenoxy-1-[4-(1H-1,2,4-triazol-1-yl)butanoyl]piperidine-4-carboxylic acid is a synthetic compound that has shown potential applications in various fields of scientific research. The compound's synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further studies are required to fully understand the potential of this compound and its derivatives in various fields of scientific research.

Synthesis Methods

The synthesis of 4-phenoxy-1-[4-(1H-1,2,4-triazol-1-yl)butanoyl]piperidine-4-carboxylic acid involves the reaction of piperidine-4-carboxylic acid with 4-(1H-1,2,4-triazol-1-yl)butanoyl chloride in the presence of a base. The resulting intermediate is then reacted with phenoxyacetic acid to yield the final product.